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Compound of Interest

Compound Name: JNK-IN-21

Cat. No.: B13660881

Essential Safety and Handling Guide for JNK-IN-21

This guide provides crucial safety, logistical, and operational information for the handling and
disposal of INK-IN-21, a potent c-Jun N-terminal kinase (JNK) inhibitor. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure personal safety and the proper management of this research compound. Given that a
specific Safety Data Sheet (SDS) for INK-IN-21 is not readily available, this guidance is based
on best practices for handling potent, biologically active small molecules.

Hazard Identification and Personal Protective Equipment
(PPE)

Potent kinase inhibitors like INK-IN-21 should be handled with caution. The primary routes of
exposure are inhalation, ingestion, and skin contact. Appropriate PPE is mandatory to minimize
these risks.

Recommended Personal Protective Equipment (PPE)
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Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

« Chemotherapy-rated gloves
(ASTM D6978) are
recommended.[1] « A
disposable, back-closing gown
is preferred.[1] * ANSI Z87.1
certified.[1][2]

Weighing and Aliquoting (Solid
Form)

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Face Shielde

Respiratory Protection

* Change gloves immediately if
contaminated.[3] « Back-
closing with knit cuffs. ¢
Provide a full seal around the
eyes. « Recommended in
addition to goggles. * A
NIOSH-approved N95 or
higher respirator is required to
prevent inhalation of fine

particles.

Solution Preparation and

Handling

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

« Chemotherapy-rated gloves.
« Impermeable to liquids. ¢

Protect against splashes.

Waste Disposal

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

* Heavy-duty, chemical-
resistant gloves. ¢
Impermeable to liquids.

Protect against splashes.

Physicochemical and Storage Information

Proper storage is critical to maintain the stability and activity of JNK inhibitors.
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Property Value Source

JNK1: 4.7 nM, INK2: 18.7 nM,

JNK-IN-8 IC50

JNK3: 1 nM
JNK Inhibitor IX pIC50 JNK2: 6.5, INK3: 6.7
Storage (Powder) -20°C for 3 years

-80°C for 1 year, -20°C for 1

Storage (in DMSO)
month

Solubility (JNK-IN-8 in DMSO) 100 mg/mL (197.0 mM)

Operational Plan: From Receipt to Disposal

A systematic approach is essential to minimize exposure and ensure the integrity of the
compound.

Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any damage or leakage.

 Verification: Confirm the recommended storage conditions on the product vial or datasheet.
JNK inhibitors are typically stored at -20°C in powder form.

e Location: Store in a clearly labeled, designated, and secure location away from incompatible
materials.

Experimental Workflow: Handling JNK-IN-21
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Preparation

Prepare designated work area in fume hood

:

Don all required PPE

Handling (in|Fume Hood)

Weigh solid JNK-IN-21

'

Dissolve in appropriate solvent (e.g., DMSO)

:

Aliquot stock solution into single-use vials

Storage

Clearly label all vials

l

Store at -20°C or -80°C

Cleanup and Disposal

Decontaminate work surfaces and equipment

:

Dispose of all contaminated materials as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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